Cas no 2639457-86-4 (3-3-(trifluoromethyl)phenyl-1,2-thiazole-4-sulfonamide)

• Product Name: 3-3-(trifluoromethyl)phenyl-1,2-thiazole-4-sulfonamide
• CAS No: 2639457-86-4
• MF: C₁₀H₇F₃N₂O₂S₂
• MW: 308.299989938736
• CID: 5665541
• PubChem ID: 165902546
• Update Time: 2025-11-01

3-3-(trifluoromethyl)phenyl-1,2-thiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2639457-86-4
• 3-[3-(trifluoromethyl)phenyl]-1,2-thiazole-4-sulfonamide
• EN300-27733421
• 3-3-(trifluoromethyl)phenyl-1,2-thiazole-4-sulfonamide

• Inchi： 1S/C10H7F3N2O2S2/c11-10(12,13)7-3-1-2-6(4-7)9-8(5-18-15-9)19(14,16)17/h1-5H,(H2,14,16,17)
• InChI Key： WMUUALVRWYFEIT-UHFFFAOYSA-N
• SMILES： S(C1=CSN=C1C1C=CC=C(C(F)(F)F)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 307.99010430g/mol
• Monoisotopic Mass: 307.99010430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 110Ų

Additional information on 3-3-(trifluoromethyl)phenyl-1,2-thiazole-4-sulfonamide

Introduction to 3-3-(trifluoromethyl)phenyl-1,2-thiazole-4-sulfonamide (CAS No. 2639457-86-4)

3-3-(trifluoromethyl)phenyl-1,2-thiazole-4-sulfonamide, with the CAS number 2639457-86-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazole sulfonamides, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The molecular structure of 3-3-(trifluoromethyl)phenyl-1,2-thiazole-4-sulfonamide is characterized by a thiazole ring fused to a sulfonamide group, with a trifluoromethyl-substituted phenyl moiety attached to the thiazole ring. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of 3-3-(trifluoromethyl)phenyl-1,2-thiazole-4-sulfonamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 3-3-(trifluoromethyl)phenyl-1,2-thiazole-4-sulfonamide has also been investigated for its antimicrobial activity. A study published in the Journal of Antibiotics demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The antimicrobial effect is attributed to its ability to disrupt bacterial cell wall synthesis and inhibit essential enzymes involved in bacterial metabolism.

The pharmacokinetic properties of 3-3-(trifluoromethyl)phenyl-1,2-thiazole-4-sulfonamide have been studied extensively. Research indicates that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as a therapeutic agent. Preclinical studies have shown that it is well-tolerated at therapeutic doses and exhibits minimal toxicity in animal models.

The synthetic route for the preparation of 3-3-(trifluoromethyl)phenyl-1,2-thiazole-4-sulfonamide has been optimized to ensure high yield and purity. The synthesis typically involves a multi-step process that includes the formation of the thiazole ring, introduction of the sulfonamide group, and attachment of the trifluoromethyl-substituted phenyl moiety. Advanced synthetic techniques and catalysts have been employed to enhance the efficiency and scalability of the synthesis.

In conclusion, 3-3-(trifluoromethyl)phenyl-1,2-thiazole-4-sulfonamide (CAS No. 2639457-86-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide deeper insights into its mechanism of action and potential clinical utility.